BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Hexyl-2,2'-bithiophene CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hexyl-2,2'-bithiophene

Cat. No.: B061625

5-Hexyl-2,2'-bithiophene: A Technical Guide
CAS Number: 173448-31-2[1] Molecular Formula: C14H18S2 Molecular Weight: 250.42 g/mol [1]
[2]

This technical guide provides an in-depth overview of 5-Hexyl-2,2'-bithiophene, a molecule of
significant interest in the fields of organic electronics and medicinal chemistry. The information
is tailored for researchers, scientists, and professionals involved in drug development and
materials science.

Physicochemical Properties

5-Hexyl-2,2'-bithiophene is a substituted bithiophene, a class of organic compounds known
for their versatile electronic and biological properties. The addition of a hexyl group enhances
its solubility in organic solvents, facilitating its processing for various applications.
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Property Value Reference

CAS Number 173448-31-2 [1]

Molecular Weight 250.42 g/mol [1][2]

Boiling Point 355 °C (lit.) [2]

Density 1.060 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.5890 (lit.) [2]
Synthesis

The synthesis of 5-Hexyl-2,2'-bithiophene can be achieved through various cross-coupling
reactions, with Stille and Suzuki couplings being the most common methods. These reactions
typically involve the coupling of a functionalized thiophene monomer with another thiophene
derivative.

General Synthetic Approach: Stille Coupling

A common synthetic route involves the Stille coupling of 2-bromo-5-hexylthiophene with 2-
(tributylstannyl)thiophene in the presence of a palladium catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [5-Hexyl-2,2'-bithiophene CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061625#5-hexyl-2-2-bithiophene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b061625#5-hexyl-2-2-bithiophene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b061625#5-hexyl-2-2-bithiophene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b061625#5-hexyl-2-2-bithiophene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b061625#5-hexyl-2-2-bithiophene-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b061625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

